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Compound Name: Norrubrofusarin
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Abstract

Norrubrofusarin is a naturally occurring naphtho-y-pyrone, a class of polyketide compounds
known for their diverse biological activities. As an intermediate in the biosynthesis of other
fungal metabolites, such as rubrofusarin, it holds significant interest for researchers in natural
product chemistry, mycology, and drug discovery. This document provides a detailed technical
guide on the chemical structure, properties, and biological significance of Norrubrofusarin,
including available quantitative data and a key biosynthetic pathway.

Chemical Structure and Identification

Norrubrofusarin is characterized by a tetracyclic ring system. Its formal chemical name is
5,6,8-trihydroxy-2-methyl-4H-benzo[g]chromen-4-one or 4,5,6-trihydroxy-2-
methylbenzo[g]chromen-8-one.[1][2] The structure consists of a naphthoquinone core fused to
a y-pyrone ring, with a methyl group and three hydroxyl groups as substituents.
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Identifier Value

5,6,8-trihydroxy-2-methyl-4H-benzo[g]chromen-

IUPAC Name
4-one
Molecular Formula C14H1005[1][2]
CC1=CC(=0)C2=C(01)C=C3C(=C20)C(=CC=
SMILES
C30)0
INChl=1S/C14H1005/c1-6-2-9(16)13-11(19-6)4-
InChl 7-3-8(15)5-10(17)12(7)14(13)18/h2-5,15,17-
18H,1H3
InChlKey ZJCMSTGEFBOMJO-UHFFFAOYSA-N
CAS Number 3566-98-1[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of Norrubrofusarin. The
majority of the available data is computationally predicted.

Property Value Source

Molecular Weight 258.23 g/mol PubChem|[2]

XLogP3 2.5 PubChem (Computed)
Hydrogen Bond Donors 3 PubChem (Computed)
Hydrogen Bond Acceptors 5 PubChem (Computed)
Rotatable Bond Count 0 PubChem (Computed)
Topological Polar Surface Area  87.9 A2 PubChem (Computed)
Heavy Atom Count 19 PubChem (Computed)

Biological Activity
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While extensive quantitative biological activity data for Norrubrofusarin is not readily available
in the public domain, its structural similarity to other bioactive naphtho-y-pyrones suggests
potential for various biological effects. A glycoside derivative, Norrubrofusarin 6-3-
gentiobioside, has been reported to exhibit antibacterial activity against Staphylococcus
aureus. Further research is required to elucidate the specific bioactivities of Norrubrofusarin
itself.

Experimental Protocols

Detailed, publicly available experimental protocols for the specific isolation, synthesis, and
biological evaluation of Norrubrofusarin are limited. General methodologies applicable to the
study of similar natural products are outlined below.

General Isolation and Purification from Fungal Cultures

 Cultivation: The producing fungal strain is cultured in a suitable liquid or solid medium under
optimized conditions to promote the production of secondary metabolites.

» Extraction: The fungal biomass and/or culture broth is extracted with an organic solvent such
as ethyl acetate or methanol to isolate the crude secondary metabolites.

o Chromatographic Separation: The crude extract is subjected to a series of chromatographic
techniques for purification. This typically involves:

o Column Chromatography: Using silica gel or other stationary phases with a gradient of
solvents (e.g., hexane, ethyl acetate, methanol) to fractionate the extract.

o High-Performance Liquid Chromatography (HPLC): A C18 column with a mobile phase
gradient of water and acetonitrile or methanol is commonly used for final purification. The
elution of Norrubrofusarin can be monitored using a UV-Vis detector.

» Structure Elucidation: The purified compound's structure is confirmed using spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (*H, 13C, COSY, HMQC,
HMBC) and Mass Spectrometry (MS).
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General Methodology for Antibacterial Susceptibility
Testing (Broth Microdilution)

¢ Preparation of Inoculum: A standardized suspension of the target bacterial strain is prepared
in a suitable broth medium (e.g., Mueller-Hinton Broth).

o Serial Dilution: The test compound (Norrubrofusarin) is serially diluted in the broth medium
in a 96-well microtiter plate to obtain a range of concentrations.

¢ Inoculation: Each well is inoculated with the standardized bacterial suspension.

 Incubation: The microtiter plate is incubated at the optimal temperature for the growth of the
bacterium for a specified period (e.g., 18-24 hours).

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of the compound that visibly inhibits the growth of the bacterium.

Biosynthesis Pathway of Rubrofusarin

Norrubrofusarin is a key intermediate in the fungal biosynthetic pathway of Rubrofusarin. The
following diagram illustrates the enzymatic steps involved in the conversion of the polyketide
precursor to Norrubrofusarin and subsequently to Rubrofusarin, as elucidated in studies
involving Saccharomyces cerevisiae.

Biosynthesis of Rubrofusarin from YWA1

Polyketide Synthase 12 (PKS12) . g .
+ npgA (PPTase) YWAL Dehydratase (AurZ) Norrubrofusarin O-methyltransferase (AurJ) Rubrofusarin

Click to download full resolution via product page

Caption: Enzymatic conversion of YWA1 to Norrubrofusarin and subsequently to
Rubrofusarin.

Conclusion
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Norrubrofusarin represents a valuable scaffold in natural product chemistry. While its own
biological activities are yet to be fully explored, its role as a key intermediate in fungal
biosynthetic pathways makes it a significant target for synthetic biology and metabolic
engineering efforts. Further research into the isolation, synthesis, and bioactivity of
Norrubrofusarin is warranted to unlock its full potential for applications in medicine and
biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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